Cas no 1889885-76-0 ((1-Ethyl-3,3-difluorocyclobutyl)methanamine)

• Product Name: (1-Ethyl-3,3-difluorocyclobutyl)methanamine
• CAS No: 1889885-76-0
• MF: C₇H₁₃F₂N
• MW: 149.18162894249
• CID: 6472889
• PubChem ID: 115011761
• Update Time: 2025-05-20

(1-Ethyl-3,3-difluorocyclobutyl)methanamine Chemical and Physical Properties

Names and Identifiers

• 1889885-76-0
• (1-ethyl-3,3-difluorocyclobutyl)methanamine
• EN300-634755
• AKOS040806522
• 1-(1-ethyl-3,3-difluorocyclobutyl)methanamine
• (1-Ethyl-3,3-difluorocyclobutyl)methanamine

• Inchi： 1S/C7H13F2N/c1-2-6(5-10)3-7(8,9)4-6/h2-5,10H2,1H3
• InChI Key： SLRWSTLSCRZORU-UHFFFAOYSA-N
• SMILES： FC1(CC(CN)(CC)C1)F

Computed Properties

• Exact Mass: 149.10160574g/mol
• Monoisotopic Mass: 149.10160574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 26Ų

Additional information on (1-Ethyl-3,3-difluorocyclobutyl)methanamine

Introduction to (1-Ethyl-3,3-difluorocyclobutyl)methanamine (CAS No. 1889885-76-0)

(1-Ethyl-3,3-difluorocyclobutyl)methanamine, also known by its CAS number 1889885-76-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a cyclobutane ring substituted with an ethyl group and two fluorine atoms at the 3-position. The methanamine functional group further enhances its chemical reactivity and potential applications in drug design.

The synthesis of (1-Ethyl-3,3-difluorocyclobutyl)methanamine involves a series of carefully controlled reactions, often utilizing advanced catalytic techniques. Recent studies have highlighted the importance of stereochemistry in this compound, particularly how the spatial arrangement of substituents influences its biological activity. Researchers have employed computational methods, such as molecular docking and quantum mechanics, to predict and optimize the compound's interactions with target proteins.

In terms of applications, this compound has shown promise in the development of novel therapeutic agents. Its fluorinated cyclobutane ring provides a rigid structure that can be advantageous in drug design, particularly for targeting specific receptors or enzymes. Recent research has explored its potential as a modulator of G-protein coupled receptors (GPCRs), which are critical in various physiological processes and disease states.

The chemical stability and reactivity of (1-Ethyl-3,3-difluorocyclobutyl)methanamine make it a valuable intermediate in organic synthesis. Its ability to undergo various transformations, such as alkylation and acylation, has been extensively studied. These properties have led to its use in constructing complex molecules with intricate architectures, which are essential for modern drug discovery programs.

From an environmental perspective, the compound's degradation pathways and ecotoxicological effects have been evaluated in recent studies. These findings are crucial for ensuring sustainable practices in chemical manufacturing and minimizing the environmental footprint of pharmaceutical production.

In conclusion, (1-Ethyl-3,3-difluorocyclobutyl)methanamine (CAS No. 1889885-76-0) stands out as a versatile compound with diverse applications in chemistry and pharmacology. Its unique structure, combined with cutting-edge research findings, positions it as a valuable tool in advancing scientific knowledge and developing innovative solutions across multiple disciplines.